Cas no 1592821-89-0 (1-(4-Bromo-2-chlorophenyl)propan-2-ol)

• Product Name: 1-(4-Bromo-2-chlorophenyl)propan-2-ol
• CAS No: 1592821-89-0
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 5776862
• PubChem ID: 116075963
• Update Time: 2025-10-28

1-(4-Bromo-2-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1895110
• 1-(4-bromo-2-chlorophenyl)propan-2-ol
• SCHEMBL24252830
• 1592821-89-0
• 1-(4-Bromo-2-chlorophenyl)propan-2-ol

• Inchi： 1S/C9H10BrClO/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5-6,12H,4H2,1H3
• InChI Key： MNBPJBAHOYJVEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CC(C)O

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-Bromo-2-chlorophenyl)propan-2-ol

Research Briefing on 1-(4-Bromo-2-chlorophenyl)propan-2-ol (CAS: 1592821-89-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-Bromo-2-chlorophenyl)propan-2-ol (CAS: 1592821-89-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This briefing synthesizes the latest findings regarding its synthesis, biological activity, and therapeutic applications, drawing from peer-reviewed literature published within the past three years.

Recent synthetic studies have demonstrated improved methodologies for producing 1-(4-Bromo-2-chlorophenyl)propan-2-ol with higher yields and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis route achieving >95% enantiomeric excess, addressing previous challenges in stereochemical control. The bromo-chloro substitution pattern on the phenyl ring has been identified as crucial for molecular recognition in several biological targets.

Pharmacological investigations reveal this compound serves as a key precursor for developing modulators of G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) highlight its utility in creating selective dopamine D3 receptor ligands, with potential applications in Parkinson's disease and addiction therapies.

Emerging applications include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, as demonstrated in recent cancer research. The bromine atom at the para position allows for efficient cross-coupling reactions, while the secondary alcohol functionality serves as an attachment point for E3 ligase ligands. This dual functionality makes 1592821-89-0 particularly valuable in targeted protein degradation strategies.

Analytical characterization has advanced significantly, with multiple studies employing advanced techniques such as cryo-EM and X-ray crystallography to elucidate its binding modes. A 2024 Nature Chemical Biology study utilized this compound as a crystallographic probe to map allosteric sites on β-arrestin proteins, providing new insights into GPCR signaling pathways.

Safety and ADME (Absorption, Distribution, Metabolism, Excretion) profiling indicates favorable pharmacokinetic properties for drug development. Recent toxicology assessments show low cytotoxicity in human hepatocyte models, though researchers note the need for further metabolic stability optimization in lead compounds derived from this scaffold.

The pharmaceutical industry has shown growing interest in 1-(4-Bromo-2-chlorophenyl)propan-2-ol, with several patent applications filed in 2023-2024 covering its derivatives as potential treatments for CNS disorders and inflammatory conditions. Its commercial availability from major chemical suppliers has increased significantly, reflecting rising demand from both academic and industrial researchers.

Future research directions highlighted in recent reviews include exploring its use in covalent inhibitor design (taking advantage of the reactive halogen groups) and as a building block for next-generation bifunctional molecules in chemical biology. The compound's versatility and proven utility across multiple therapeutic areas suggest it will remain an important tool in medicinal chemistry for the foreseeable future.